N,5,7-trimethyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]pyrido[2,3-d]pyrimidin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidin-4-ones and related compounds typically involves multi-component reactions that allow for the efficient assembly of these complex structures. A notable method involves a practical three-component synthesis technique performed under microwave irradiation, using readily accessible starting materials. This method emphasizes pot- and step-economy, as well as convenient product isolation without the need for chromatography (Ng, Tiekink, & Dolzhenko, 2022).
Molecular Structure Analysis
X-ray crystallography and NMR spectroscopy are pivotal in exploring the structural features of pyrazolo[3,4-d]pyrimidin-4-ones. These techniques have revealed detailed insights into the molecular geometry, confirming the selective reactivity and orientation of substituents within the molecular framework (Ng, Tiekink, & Dolzhenko, 2022).
properties
IUPAC Name |
N,5,7-trimethyl-N-[(3-propyl-1H-pyrazol-5-yl)methyl]pyrido[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6/c1-5-6-13-8-14(22-21-13)9-23(4)17-15-11(2)7-12(3)20-16(15)18-10-19-17/h7-8,10H,5-6,9H2,1-4H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAMHAGCDRCGSEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NNC(=C1)CN(C)C2=NC=NC3=C2C(=CC(=N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,5,7-Trimethyl-N-[(5-propyl-1H-pyrazol-3-YL)methyl]pyrido[2,3-D]pyrimidin-4-amine |
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